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Compound of Interest

Compound Name: Furfuryl propionate

Cat. No.: B1584475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of furfuryl
propionate in various organic solvents. Furfuryl propionate (C₈H₁₀O₃), a furan derivative, is

recognized for its characteristic fruity-green aroma and is utilized as a flavoring and fragrance

agent. Understanding its solubility is critical for its application in formulations, chemical

synthesis, and extraction processes within the pharmaceutical and food industries. This

document presents quantitative solubility data, detailed experimental methodologies for

solubility determination, and a logical workflow for these procedures.

Quantitative Solubility Data
The solubility of furfuryl propionate has been determined in a range of common organic

solvents. The following table summarizes the available quantitative data at 25°C, providing a

clear comparison of its solubility characteristics.
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Solvent Solubility (g/L) at 25°C

Methanol 1229.37[1]

Acetonitrile 834.73[1]

Dimethylformamide (DMF) 629.43[1]

Ethanol 579.35[1]

Acetone 498.77[1]

Ethyl Acetate 445.97[1]

Isopropanol 386.88[1]

n-Propanol 339.08[1]

n-Butanol 338.34[1]

Toluene 321.43[1]

Water 23.41[1]

Note: Furfuryl propionate is also described as miscible in ethanol and slightly soluble in water

in other sources[1][2][3].

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of furfuryl propionate were

not found in the reviewed literature, a general and widely accepted methodology for

determining the solubility of a liquid or solid organic compound in an organic solvent is

presented below. This protocol is based on the principle of preparing a saturated solution and

determining the concentration of the solute.

Objective: To quantitatively determine the solubility of a compound in a specific organic solvent

at a given temperature.

Materials:

The compound of interest (solute), e.g., Furfuryl Propionate
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The selected organic solvent

Analytical balance

Volumetric flasks and pipettes

Scintillation vials or test tubes with secure caps

Constant temperature bath or shaker

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Analytical instrument for quantification (e.g., Gas Chromatography (GC), High-Performance

Liquid Chromatography (HPLC), or UV-Vis Spectrophotometer)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of the solute to a known volume of the solvent in a vial or test tube.

The presence of undissolved solute is necessary to ensure saturation.

Securely cap the vial to prevent solvent evaporation.

Place the vial in a constant temperature bath and agitate for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached. The time required may vary depending on the

solute and solvent.

Separation of the Saturated Solution:

After the equilibration period, allow the vial to rest in the constant temperature bath for a

period to allow the excess solid to settle.

For fine suspensions, centrifugation of the vial can be employed to facilitate the separation

of the excess solute.
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Sample Analysis:

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pipette. To avoid disturbing the undissolved solute, it is advisable to take the sample

from the upper portion of the solution.

Filter the collected supernatant using a syringe filter to remove any remaining particulate

matter.

Dilute the filtered sample with a known volume of the solvent to bring the concentration

within the linear range of the analytical instrument.

Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC or HPLC) to

determine the concentration of the solute.

Calculation of Solubility:

Calculate the concentration of the solute in the original saturated solution by accounting

for the dilution factor.

Express the solubility in the desired units, such as g/L or mol/L.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Preparation

Separation

Analysis

Calculation

Add excess solute to a known volume of solvent

Equilibrate at constant temperature with agitation

Allow excess solute to settle

Centrifuge (if necessary)

for fine suspensions

Withdraw and filter supernatant

Prepare dilutions of the supernatant

Analyze by a suitable analytical method (e.g., GC, HPLC)

Calculate solubility from the concentration and dilution factor
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Caption: Experimental workflow for determining the solubility of a compound in an organic

solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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